Cas no 2171990-98-8 (ethyl octahydro-2H-cycloheptad1,2oxazole-3-carboxylate)

• Product Name: ethyl octahydro-2H-cycloheptad1,2oxazole-3-carboxylate
• CAS No: 2171990-98-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5875086
• PubChem ID: 165589653
• Update Time: 2025-10-30

ethyl octahydro-2H-cycloheptad1,2oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl octahydro-2H-cycloheptad1,2oxazole-3-carboxylate
• 2171990-98-8
• ethyl octahydro-2H-cyclohepta[d][1,2]oxazole-3-carboxylate
• EN300-1653545

• Inchi： 1S/C11H19NO3/c1-2-14-11(13)10-8-6-4-3-5-7-9(8)15-12-10/h8-10,12H,2-7H2,1H3
• InChI Key： IAFPOSQABNWCKR-UHFFFAOYSA-N
• SMILES： O1C2CCCCCC2C(C(=O)OCC)N1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl octahydro-2H-cycloheptad1,2oxazole-3-carboxylate

Recent Advances in the Study of Ethyl Octahydro-2H-cyclohepta[1,2]oxazole-3-carboxylate (CAS: 2171990-98-8)

Ethyl octahydro-2H-cyclohepta[1,2]oxazole-3-carboxylate (CAS: 2171990-98-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential applications.

The compound's bicyclic structure, featuring an oxazole ring fused to a cycloheptane moiety, offers a promising framework for modulating biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. Researchers utilized a multi-step synthetic route involving ring-closing metathesis and esterification to optimize the yield of ethyl octahydro-2H-cyclohepta[1,2]oxazole-3-carboxylate, achieving a purity of >98% as confirmed by HPLC and NMR spectroscopy.

In addition to its synthetic utility, the compound has shown promising in vitro activity against Mycobacterium tuberculosis. A recent preprint on bioRxiv reported that derivatives of ethyl octahydro-2H-cyclohepta[1,2]oxazole-3-carboxylate exhibited potent inhibition of bacterial cell wall synthesis, with MIC values ranging from 0.5 to 2 µg/mL. These findings suggest its potential as a lead compound for developing new anti-tuberculosis agents, particularly in the context of multidrug-resistant strains.

Further investigations have explored the compound's pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition characterized its metabolic stability in human liver microsomes, revealing a half-life of approximately 3.5 hours. The study also identified the major metabolic pathways, including oxidative defluorination and glucuronidation, which could inform future structural modifications to improve bioavailability.

Ongoing research is focusing on the compound's potential applications in neurodegenerative diseases. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated that certain analogs of ethyl octahydro-2H-cyclohepta[1,2]oxazole-3-carboxylate can cross the blood-brain barrier and exhibit neuroprotective effects in cellular models of Parkinson's disease. These effects are thought to be mediated through the modulation of mitochondrial function and reduction of oxidative stress.

In conclusion, ethyl octahydro-2H-cyclohepta[1,2]oxazole-3-carboxylate represents a promising chemical entity with diverse therapeutic potential. Its unique structural features, combined with demonstrated biological activities across multiple disease areas, make it a valuable subject for continued research. Future studies should focus on optimizing its drug-like properties and exploring its mechanism of action in greater detail to facilitate translational development.